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[4-(1,5-Dimethylpyrrole-2-carbonyl)piperazin-1-yl]-(oxolan-2-yl)methanone

Name: [4-(1,5-Dimethylpyrrole-2-carbonyl)piperazin-1-yl]-(oxolan-2-yl)methanone
Brand: Smolecule
SKU: S7697967
Rating: 4.5 (7 reviews)

Catalog No.

S7697967

CAS No.

M.F

C16H23N3O3

M. Wt

305.37 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

[4-(1,5-Dimethylpyrrole-2-carbonyl)piperazin-1-yl]...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

[4-(1,5-Dimethylpyrrole-2-carbonyl)piperazin-1-yl]-(oxolan-2-yl)methanone

IUPAC Name

[4-(1,5-dimethylpyrrole-2-carbonyl)piperazin-1-yl]-(oxolan-2-yl)methanone

Molecular Formula

C16H23N3O3

Molecular Weight

305.37 g/mol

InChI

InChI=1S/C16H23N3O3/c1-12-5-6-13(17(12)2)15(20)18-7-9-19(10-8-18)16(21)14-4-3-11-22-14/h5-6,14H,3-4,7-11H2,1-2H3

InChI Key

GUAQOUPPPTXSIH-UHFFFAOYSA-N

SMILES

CC1=CC=C(N1C)C(=O)N2CCN(CC2)C(=O)C3CCCO3

Canonical SMILES

CC1=CC=C(N1C)C(=O)N2CCN(CC2)C(=O)C3CCCO3

[4-(1,5-Dimethylpyrrole-2-carbonyl)piperazin-1-yl]-(oxolan-2-yl)methanone, also known as DPPOM, is a chemical compound that belongs to the piperazine family. It is commonly used in the pharmaceutical industry for its potential therapeutic properties. DPPOM has been shown to possess several biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

Physical and Chemical Properties

DPPOM is a white to off-white powder with a molecular formula of C19H28N4O3 and a molecular weight of 364.46 g/mol. It is characterized by its solubility in water and various organic solvents, such as DMSO and methanol. DPPOM is stable under normal conditions and has a melting point of 150-152 °C.

Synthesis and Characterization

DPPOM is typically synthesized through a multi-step process involving several chemical reactions, including piperazine ring closure, amidation, and esterification. The final product is then purified using various chromatographic techniques, such as column chromatography and HPLC. The purity and identity of DPPOM are confirmed using spectroscopic methods, such as NMR, IR, and MS.

Analytical Methods

Several analytical methods have been developed for the quantification and characterization of DPPOM. These methods include HPLC, LC-MS, and UV-spectrophotometry. These methods are used to determine the purity and identity of DPPOM in various samples, such as pharmaceutical formulations and biological samples.

Biological Properties

DPPOM has been shown to possess several biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. It has been demonstrated to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. In addition, DPPOM has been shown to possess significant antibacterial and antifungal activities against various pathogens.

Toxicity and Safety in Scientific Experiments

Several studies have been conducted to evaluate the toxicity and safety of DPPOM in scientific experiments. These studies have shown that DPPOM is generally safe and well-tolerated at therapeutic doses. However, high doses of DPPOM may cause some adverse effects, such as gastrointestinal disturbances and liver toxicity.

Applications in Scientific Experiments

DPPOM has several applications in scientific experiments, including drug discovery, pharmacological research, and chemical biology. It is commonly used as a lead compound for the development of new drugs with potential therapeutic properties. In addition, DPPOM is used in various biological assays to evaluate the biological activity of different compounds.

Current State of Research

The current state of research on DPPOM is focused on its therapeutic potential in various diseases, including cancer, inflammation, and infectious diseases. Several studies have demonstrated the potential of DPPOM as a lead compound for the development of new drugs with novel mechanisms of action.

Potential Implications in Various Fields of Research and Industry

DPPOM has several potential implications in various fields of research and industry, including the pharmaceutical, biomedical, and chemical industries. It has the potential to be developed into a novel drug for the treatment of various diseases. In addition, DPPOM can be used as a tool for chemical biology research and the development of new diagnostic technologies.

Limitations and Future Directions

Despite the promising results obtained thus far, there are several limitations and future directions that need to be considered. First, the pharmacokinetics and pharmacodynamics of DPPOM need to be further investigated to determine its optimal dosing and administration. Second, the safety and efficacy of DPPOM in clinical trials need to be evaluated. Finally, the potential for DPPOM to interact with other drugs needs to be investigated to ensure compatibility with other treatments.

Future Directions

1. Evaluation of the pharmacokinetics and pharmacodynamics of DPPOM in various animal models.
2. Development of more sensitive and specific analytical methods for the detection and quantification of DPPOM.
3. Investigation of the potential for DPPOM to interact with other drugs commonly used in clinical practice.
4. Development of novel drug formulations for improved drug delivery and bioavailability.
5. Development of new diagnostic technologies based on the unique properties of DPPOM.
6. Evaluation of the potential for DPPOM to be used in combination therapy with other drugs for the treatment of various diseases.
7. Investigation of the molecular mechanism underlying the biological activity of DPPOM.
8. Characterization of the structure-activity relationship of DPPOM for the development of new lead compounds.
9. Evaluation of the potential for DPPOM to be developed into a broad-spectrum antiviral agent.
10. Discovery of natural sources of DPPOM and its derivatives for potential pharmaceutical applications.